Cas no 1032506-48-1 (3-Bromo-2-hydroxy-5-methylbenzonitrile)

• Product Name: 3-Bromo-2-hydroxy-5-methylbenzonitrile
• CAS No: 1032506-48-1
• MF: C₈H₆BrNO
• MW: 212.043341159821
• MDL: MFCD08457443
• CID: 2101466
• PubChem ID: 45156503
• Update Time: 2023-08-03

3-Bromo-2-hydroxy-5-methylbenzonitrile Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-2-hydroxy-5-methylbenzonitrile
• WCFVTWNNEIQJBM-UHFFFAOYSA-N
• 2-Hydroxy-3-bromo-5-methylbenzonitrile
• 3-bromo-2-hydroxy-5-methyl-benzonitrile

• MDL： MFCD08457443
• Inchi： 1S/C8H6BrNO/c1-5-2-6(4-10)8(11)7(9)3-5/h2-3,11H,1H3
• InChI Key： WCFVTWNNEIQJBM-UHFFFAOYSA-N
• SMILES： BrC1C(=C(C#N)C=C(C)C=1)O

Computed Properties

• Exact Mass: 210.963
• Monoisotopic Mass: 210.963
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 186
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 44